Cas no 61949-74-4 (2H-Pyran-2-one, tetrahydro-4-(1-methylethyl)-, (S)-)

• Product Name: 2H-Pyran-2-one, tetrahydro-4-(1-methylethyl)-, (S)-
• CAS No: 61949-74-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 462610
• PubChem ID: 12729700
• Update Time: 2025-04-19

2H-Pyran-2-one, tetrahydro-4-(1-methylethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-4-(1-methylethyl)-, (S)-
• DTXSID60508279
• 61949-74-4
• (4S)-4-(Propan-2-yl)oxan-2-one

• Inchi： 1S/C8H14O2/c1-6(2)7-3-4-10-8(9)5-7/h6-7H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key： YQBZIFFQEPWLLH-ZETCQYMHSA-N
• SMILES： O1C(C[C@H](CC1)C(C)C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones